Cas no 1602769-76-5 (1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole)

1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole is a specialized heterocyclic compound featuring a triazole core substituted with chloro and chloromethylphenyl groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and functional materials. The presence of reactive chloromethyl and chloro substituents enhances its utility in further derivatization, enabling the introduction of additional functional groups. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for researchers working on bioactive molecule design and fine chemical production.

1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole structure

1602769-76-5 structure

Product Name:1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole

CAS No:1602769-76-5

MF:C₉H₇Cl₂N₃

MW:228.077979326248

CID:4607805

PubChem ID:91636388

Update Time:2025-10-22

1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloro-2-(chloromethyl)phenyl)-1H-1,2,4-triazole
- 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole
- Inchi： 1S/C9H7Cl2N3/c10-4-7-1-2-8(11)3-9(7)14-6-12-5-13-14/h1-3,5-6H,4H2
- InChI Key： JAXZMKQZFZWETG-UHFFFAOYSA-N
- SMILES： N1(C2=CC(Cl)=CC=C2CCl)C=NC=N1

1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C613030-5mg	1-[5-Chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5		5mg	$ 50.00	2022-06-06
TRC	C613030-10mg	1-[5-Chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5		10mg	$ 70.00	2022-06-06
TRC	C613030-50mg	1-[5-Chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5		50mg	$ 295.00	2022-06-06
Chemenu	CM471136-100mg	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%+	100mg	$505	2023-02-02
Chemenu	CM471136-250mg	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%+	250mg	$712	2023-02-02
Chemenu	CM471136-500mg	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%+	500mg	$1105	2023-02-02
Chemenu	CM471136-1g	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%+	1g	$1409	2023-02-02
Enamine	EN300-191152-0.05g	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%	0.05g	$273.0	2023-09-17
Enamine	EN300-191152-0.1g	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%	0.1g	$407.0	2023-09-17
Enamine	EN300-191152-0.25g	1-[5-chloro-2-(chloromethyl)phenyl]-1H-1,2,4-triazole	1602769-76-5	95%	0.25g	$579.0	2023-09-17

1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole

Comprehensive Overview of 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole (CAS No. 1602769-76-5)

The compound 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole (CAS No. 1602769-76-5) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features a 1,2,4-triazole core, which is known for its versatility in pharmaceutical and agrochemical research. The presence of chloro and chloromethyl substituents further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of modern research, 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole is often explored for its role in the development of novel bioactive molecules. Researchers are particularly interested in its potential as a building block for antifungal agents and antimicrobial compounds, given the increasing global concern over drug-resistant pathogens. The compound's ability to interact with biological targets has also sparked interest in its use for crop protection, aligning with the growing demand for sustainable agricultural solutions.

The synthesis of CAS No. 1602769-76-5 typically involves multi-step organic reactions, including cyclization and halogenation processes. Its molecular stability and solubility profiles make it suitable for further derivatization, a feature highly sought after in medicinal chemistry. Recent studies have highlighted its compatibility with green chemistry principles, addressing the industry's shift toward environmentally friendly practices.

From a commercial perspective, 1-5-Chloro-2-(chloromethyl)phenyl-1H-1,2,4-triazole is available in high purity grades to meet the stringent requirements of pharmaceutical R&D and material science applications. Suppliers often emphasize its low toxicity and high yield synthesis routes, which are critical factors for cost-effective production. The compound's patent landscape is also evolving, with several applications filed for its derivatives in recent years.

As the scientific community continues to explore the potential of CAS No. 1602769-76-5, its relevance in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture cannot be overstated. Future research directions may include its integration into nanotechnology platforms or its use in catalysis, further expanding its utility across interdisciplinary fields.